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Application Note: Preparation of D(+)-Raffinose
Pentahydrate Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7823032

Introduction

D(+)-Raffinose pentahydrate is a trisaccharide composed of galactose, glucose, and fructose.
[1] It is a white crystalline powder with a molecular weight of 594.51 g/mol .[2][3] This
carbohydrate is found in a variety of vegetables and grains.[1] Due to its versatile properties,
D(+)-Raffinose pentahydrate has a broad range of applications in research and industry. It
serves as a carbon source in microbiological culture media, a cryoprotectant for cells and
proteins, a prebiotic in the pharmaceutical industry, and a sugar substitute in the food industry.
Accurate preparation of stock solutions is crucial for its effective use in these applications.

Physicochemical Properties

A summary of the key quantitative data for D(+)-Raffinose pentahydrate is presented in the
table below for easy reference.
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Property Value Reference(s)
Molecular Weight 594.51 g/mol

Appearance White crystalline powder

Solubility in Water 50 - 100 mg/mL

Solubility in DMSO 20 - 100 mg/mL

Solubility in Ethanol ~ 0.1 mg/mL

Storage (Powder) Room Temperature or -20°C

Not recommended for more
Storage (Agqueous Sol.)
than one day

Storage (In Solvent) -80°C

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a 100 mg/mL stock solution of D(+)-Raffinose
pentahydrate in water.

Materials:

« D(+)-Raffinose pentahydrate (powder)

¢ Nuclease-free water (or desired aqueous buffer, e.g., PBS)
« Sterile conical tubes or vials

e Analytical balance

e Spatula

e Vortex mixer or magnetic stirrer

« Sterile filter (0.22 pum) and syringe (optional, for sterilization)
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Procedure:

e Weighing: Accurately weigh 1 gram of D(+)-Raffinose pentahydrate powder using an
analytical balance and a clean weigh boat.

o Dissolving: Transfer the powder to a sterile 15 mL conical tube. Add 10 mL of nuclease-free
water to the tube.

e Mixing: Tightly cap the tube and vortex at high speed until the powder is completely
dissolved. Alternatively, use a magnetic stirrer and a stir bar in a sterile beaker. The solution
should be clear and colorless.

« Sterilization (Optional): If a sterile solution is required, filter the solution through a 0.22 pm
sterile syringe filter into a new sterile tube.

» Storage: Store the stock solution at 2-8°C. It is recommended to use the aqueous solution
within one day. For longer-term storage, aliquot the solution into smaller, single-use volumes
and store at -20°C or -80°C.

Protocol 2: Preparation of a Stock Solution in DMSO

This protocol is for applications requiring an organic solvent. This example details the
preparation of a 50 mg/mL stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

« D(+)-Raffinose pentahydrate (powder)

e Anhydrous DMSO

o Sterile conical tubes or vials

e Analytical balance

e Spatula

o \ortex mixer
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Procedure:

Weighing: Weigh out 500 mg of D(+)-Raffinose pentahydrate powder.

o Dissolving: In a sterile conical tube, add the weighed powder. Add 10 mL of anhydrous
DMSO.

e Mixing: Securely cap the tube and vortex thoroughly until the solid is fully dissolved. Gentle
warming in a water bath (not exceeding 40°C) may aid dissolution.

o Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize

freeze-thaw cycles.

Workflow Diagram
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Workflow for D(+)-Raffinose Pentahydrate Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of D(+)-Raffinose
pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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